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Compound of Interest

Compound Name: 4-Ethoxy-2-fluoropyridine

Cat. No.: B068156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available material safety data for

4-Ethoxy-2-fluoropyridine (CAS No: 175965-82-9). The information is intended to support

safe handling, storage, and use of this compound in research and development settings. All

quantitative data is presented in structured tables, and logical relationships and workflows are

visualized using diagrams.

Section 1: Chemical and Physical Properties
While comprehensive experimental data for 4-Ethoxy-2-fluoropyridine is limited in publicly

accessible literature and databases, the following table summarizes the available information. It

is important to note that some of these values are predicted and should be treated as

estimates.
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Property Value Source(s)

Molecular Formula C₇H₈FNO
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 141.14 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 175965-82-9
--INVALID-LINK--, --INVALID-

LINK--

Physical Form Solid --INVALID-LINK--

Boiling Point 187.1°C at 760 mmHg --INVALID-LINK--

Density 1.108 ± 0.06 g/cm³ (Predicted) --INVALID-LINK--

Melting Point Data Not Available

Flash Point Data Not Available

Vapor Pressure Data Not Available

Solubility Data Not Available

Storage Temperature
2-8°C, under inert gas (e.g.,

Nitrogen or Argon)
--INVALID-LINK--

Section 2: Hazard Identification and Classification
Based on information from suppliers, 4-Ethoxy-2-fluoropyridine is classified under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are summarized below.
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Hazard
Classification

GHS Hazard
Statement

Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
GHS07 Warning

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
GHS07 Warning

Serious Eye

Damage/Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
GHS07 Warning

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
GHS07 Warning

Source: --INVALID-LINK--

The following diagram illustrates the relationship between the chemical and its identified

hazards.
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4-Ethoxy-2-fluoropyridine
CAS: 175965-82-9 GHS Hazards

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Handling 4-Ethoxy-2-fluoropyridine

Work in a well-ventilated area
(e.g., chemical fume hood)

Primary Control

Wear safety glasses with side-shields
or chemical goggles

Mandatory

Wear chemical-resistant gloves
(e.g., nitrile rubber)

Mandatory

Wear a lab coat or other
protective clothing

Mandatory

If dusts or aerosols are generated,
use a NIOSH-approved respirator

If insufficient
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To cite this document: BenchChem. [In-Depth Technical Guide: Material Safety of 4-Ethoxy-
2-fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068156#4-ethoxy-2-fluoropyridine-material-safety-
data-sheet-msds-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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